Cas no 158705-99-8 (Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI))
158705-99-8 structure
Product Name:Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI)
CAS No:158705-99-8
MF:C8H13BrO4
MW:253.090422391891
CID:108982
PubChem ID:10422366
Update Time:2025-04-18
Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI)
- Butanedioic acid, bromo-, diethyl ester, (2S)- (9CI)
- 158705-99-8
- diethyl (2S)-2-bromobutanedioate
-
- Inchi: 1S/C8H13BrO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6H,3-5H2,1-2H3/t6-/m0/s1
- InChI Key: RUIJMAUNJVDAEE-LURJTMIESA-N
- SMILES: Br[C@H](C(=O)OCC)CC(=O)OCC
Computed Properties
- Exact Mass: 251.99969
- Monoisotopic Mass: 251.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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